Cas no 1261633-89-9 (3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester)

• Product Name: 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester
• CAS No: 1261633-89-9
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• CID: 4992547
• Update Time: 2025-06-09

3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester
• methyl 2-fluoro-4-[4-(trifluoromethyl)phenyl]benzoate

• Inchi： 1S/C15H10F4O2/c1-21-14(20)12-7-4-10(8-13(12)16)9-2-5-11(6-3-9)15(17,18)19/h2-8H,1H3
• InChI Key： FJHQUTMCMRAHKS-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Additional information on 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester

Introduction to 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester (CAS No. 1261633-89-9)

3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester, with the CAS number 1261633-89-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This biphenyl derivative features a unique structural configuration, incorporating both fluorine and trifluoromethyl substituents, which endows it with distinct chemical and electronic properties. The compound's molecular structure consists of a biphenyl core, with a fluoro group at the 3-position and a trifluoromethyl group at the 4'-position, further modified by a carboxylic acid methyl ester functionality at the 4-position. Such structural features make it a promising candidate for various applications, particularly in the development of novel agrochemicals, pharmaceuticals, and advanced materials.

The significance of fluorinated aromatic compounds in modern chemistry cannot be overstated. The presence of fluorine atoms in organic molecules often enhances their metabolic stability, lipophilicity, and binding affinity to biological targets. In the case of 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester, the combination of fluoro and trifluoromethyl groups introduces additional electronic effects that modulate its reactivity and interaction with biological systems. These substituents are known to influence the compound's pharmacokinetic properties, including solubility, permeability, and metabolic clearance, making it an attractive scaffold for drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. The electronic properties of 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester can be rationalized using density functional theory (DFT) calculations, which provide insights into its optimized geometry, HOMO-LUMO energy levels, and charge distribution. These computational studies have revealed that the trifluoromethyl group exerts a strong electron-withdrawing effect, while the fluoro group contributes to partial electron donation. This interplay of electronic effects is critical in determining the compound's reactivity and its potential as a building block for more complex molecular architectures.

In the realm of pharmaceutical research, 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester has been explored as a precursor in the synthesis of biologically active agents. Its biphenyl core is a common motif in many therapeutic compounds, offering favorable interactions with biological targets such as enzymes and receptors. The carboxylic acid methyl ester functionality provides a versatile handle for further derivatization, allowing chemists to introduce additional substituents or modify existing ones to optimize pharmacological activity. For instance, recent studies have demonstrated its utility in generating novel heterocyclic compounds that exhibit inhibitory effects on certain kinases and transcription factors associated with cancer progression.

The agrochemical industry has also shown interest in fluorinated biphenyl derivatives due to their potential as intermediates in pesticide formulations. The enhanced stability and bioavailability conferred by fluorine atoms make these compounds ideal candidates for crop protection applications. 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester could serve as a key intermediate in synthesizing next-generation herbicides and insecticides that are more effective and environmentally sustainable. Field trials have begun to evaluate its efficacy in controlling resistant weed species while maintaining low toxicity to non-target organisms.

From a materials science perspective, the unique electronic properties of this compound make it suitable for applications in organic electronics and optoelectronic devices. Fluorinated aromatic compounds are widely used in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors due to their high charge carrier mobility and thermal stability. The presence of both fluoro and trifluoromethyl groups in 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester enhances its ability to participate in π-stacking interactions, which are crucial for optimizing charge transport in these devices. Researchers are currently investigating its potential as an emissive layer material or an interfacial modifier in advanced electronic systems.

The synthesis of 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester presents several challenges due to the complexity of its molecular structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent advances in transition metal-catalyzed reactions have provided more efficient pathways for constructing fluorinated aromatic systems. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine and trifluoromethyl groups selectively at desired positions on the biphenyl core. These methods not only improve synthetic efficiency but also reduce waste generation, aligning with green chemistry principles.

The pharmacological profile of 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester has been evaluated through both in vitro and in vivo studies. Initial assays have revealed moderate binding affinity to certain enzyme targets, suggesting its potential as an anti-inflammatory or antimicrobial agent. Additionally, preliminary toxicity studies indicate that the compound exhibits low systemic toxicity at tested doses, making it a promising candidate for further development into therapeutic agents. However, more comprehensive pharmacokinetic studies are necessary to fully understand its absorption, distribution, metabolism, excretion (ADME) properties before moving into clinical trials.

The versatility of 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester extends beyond pharmaceuticals into other areas such as polymer science and coatings technology. Fluorinated aromatic monomers can be incorporated into polymer backbones to enhance material properties such as hydrophobicity, thermal resistance, and chemical durability. This compound could serve as a monomer or intermediate in synthesizing advanced polymers used in aerospace components, automotive parts, or high-performance coatings that require exceptional environmental resistance.

In conclusion,3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester (CAS No. 1261633-89-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for researchers working on drug discovery、agrochemicals、advanced materials，and electronics。Ongoing research continues to uncover new applications for this molecule，and future studies will likely expand its utility even further。As our understanding of fluorinated organic chemistry evolves，compounds like this will remain at the forefront of innovation，driving progress toward more efficient，safer，and sustainable solutions.